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Compound of Interest

Compound Name: Dibenzyl adipate

CAS No.: 2451-84-5

Cat. No.: B044409

Get Quote

Introduction

Dibenzyl adipate (CAS 2451-84-5) is a diester synthesized from adipic acid and benzyl

alcohol.[1][2] It serves as a plasticizer in polymer systems, a solvent in chemical processes,

and a component in the development of materials like cellulose derivatives and vinyl resins.[1]

[2] The synthesis, typically an acid-catalyzed esterification, results in a crude product

containing unreacted starting materials (adipic acid, benzyl alcohol), the monoester

intermediate, and residual catalyst.[1] Due to its high boiling point and potential for thermal

decomposition, vacuum distillation is the preferred method for purification to achieve the high

purity (>95%) required for research and development applications.[1][3]

Principle of Vacuum Distillation

Vacuum distillation is a purification technique used for compounds that are thermally unstable

or have very high boiling points at atmospheric pressure. By reducing the pressure inside the

distillation apparatus, the boiling point of the substance is significantly lowered. This allows for

distillation at a lower temperature, preventing thermal degradation and enabling the separation
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of high-boiling point compounds from non-volatile impurities or other components with different

boiling points.

Physical and Chemical Properties
A summary of the key physical and chemical properties of dibenzyl adipate is provided below.

This data is essential for setting the correct parameters during the vacuum distillation process.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Workflow
The overall process for purifying crude dibenzyl adipate involves a preliminary workup to

remove acidic impurities followed by vacuum distillation to isolate the pure product.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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